Cas no 265-04-3 (1H-1,3,5-Benzotriazepine)
1H-1,3,5-Benzotriazepine structure
Product Name:1H-1,3,5-Benzotriazepine
CAS No:265-04-3
MF:C8H7N3
MW:145.161280870438
CID:1427621
Update Time:2024-08-15
1H-1,3,5-Benzotriazepine Chemical and Physical Properties
Names and Identifiers
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- 1H-1,3,5-Benzotriazepine
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- Inchi: 1S/C8H7N3/c1-2-4-8-7(3-1)10-5-9-6-11-8/h1-6H,(H,9,10,11)
- InChI Key: NQXYPTVFUVTPNV-UHFFFAOYSA-N
- SMILES: N1C2=CC=CC=C2N=CN=C1
Computed Properties
- Exact Mass: 145.06411
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 299.2±23.0 °C(Predicted)
- PSA: 41.57
- pka: 3.74±0.20(Predicted)
1H-1,3,5-Benzotriazepine Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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